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Compound of Interest

Compound Name: 2-C-methyl-D-erythritol

Cat. No.: B031524

Comprehensive Safety & Handling Guide: 2-C-
methyl-D-erythritol

A Senior Application Scientist's Guide to Ensuring Laboratory Safety and Procedural Integrity

This guide provides essential safety protocols and operational procedures for handling 2-C-
methyl-D-erythritol in a research environment. As an intermediate in the non-mevalonate
(MEP) pathway for isoprenoid biosynthesis—a pathway found in many pathogens but not in
humans—this compound is of significant interest in the development of novel antibacterial and
antimalarial drugs.[1] Adherence to these guidelines is critical for ensuring the safety of
laboratory personnel and maintaining the integrity of experimental outcomes.

Hazard Assessment & Chemical Profile

While 2-C-methyl-D-erythritol is not classified as a hazardous substance under GHS/OSHA
standards, it is a combustible material that requires diligent handling as with any laboratory
chemical. The primary risks are associated with its physical form—as a fine powder, it has the
potential to form explosive dust mixtures in the air, and as with any chemical, inhalation, and
contact with skin or eyes should be avoided.

Table 1: Physicochemical Properties of 2-C-methyl-D-erythritol
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Property Value Source(s)

Viscous liquid (clear,
Physical State colorless) or Solid (white [2][3]
granules/powder)

CAS Number 58698-37-6 [3]
Molecular Formula CsH1204 [3]
Molecular Weight 136.15 g/mol [3]
Melting Point 118 - 123 °C (244 - 253 °F) [2]
Boiling Point 329 - 331 °C (624 - 628 °F)

Solubility Soluble in water and methanol [2][3]

| Storage Temperature| Recommended: -20°C or 2-8°C | |

Personal Protective Equipment (PPE) Protocol

The selection and proper use of PPE are the most critical barriers against chemical exposure.
The causality is simple: preventing contact eliminates the risk of absorption or irritation. A multi-
layered approach ensures comprehensive protection.

Table 2: Required PPE for Handling 2-C-methyl-D-erythritol
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Protection Type

Eye/Face Protection

Specification

Safety glasses with side-
shields or chemical safety

goggles.

Rationale and Procedural
Notes

Mandatory at all times.
Protects against
accidental splashes when
handling solutions and
airborne particles when
working with the solid
form.[4]

Hand Protection

Impervious gloves (e.g.,

nitrile).

Prevents direct skin contact.
Gloves should be inspected for
integrity before use and
changed immediately if

contaminated.[4]

Body Protection

Long-sleeved lab coat.

Protects skin from accidental
spills and contamination. The
lab coat should be kept fully
fastened.

| Respiratory Protection| NIOSH-approved dust mask or respirator. | Required when handling

the solid form outside of a fume hood or when dust generation is likely. This prevents inhalation

of airborne particles. Ensure proper fit and consult your institution's safety officer for respirator

selection. |

Standard Operating Procedures (SOPSs)

A self-validating protocol relies on consistent, logical steps that minimize risk at every stage.

The following workflows are designed to be clear, repeatable, and safe.

Safe Handling and Use

» Preparation: Before handling, review this guide and the Safety Data Sheet (SDS). Ensure a

safety shower and eyewash station are accessible.[2]
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Work Area: Conduct all manipulations in a well-ventilated area. For weighing the solid
powder or any procedure that could generate dust, use a chemical fume hood or a ventilated
balance enclosure.[4]

Donning PPE: Put on all required PPE as specified in Table 2.

Retrieval: Retrieve the chemical from its designated storage location (e.g., -20°C freezer).
Allow the container to equilibrate to room temperature before opening to prevent water
condensation.

Weighing/Measuring: Handle the container carefully. If weighing the solid, use gentle
scooping motions to avoid creating dust clouds.

Transfer/Use: When transferring the chemical or adding it to a solution, aim to minimize
splashes or dust.

Storage Return: Securely close the container and wipe it down with a damp cloth to remove
any external contamination before returning it to storage.

Cleanup: Clean the work area thoroughly.

Doffing PPE: Remove PPE in the correct order (gloves first), avoiding contact with the
contaminated outer surfaces.

Hygiene: Wash hands thoroughly with soap and water after work is complete.
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Diagram 1: Safe Handling Workflow for 2-C-methyl-D-erythritol
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Caption: A flowchart illustrating the procedural steps for the safe handling of 2-C-methyl-D-

erythritol.

Storage Requirements

Proper storage is essential for maintaining chemical stability and preventing hazardous

situations.

Container: Keep the container tightly closed to prevent contamination.[2]
Atmosphere: Store in a dry, well-ventilated place.[2]
Temperature: Store at the recommended temperature, typically -20°C for long-term stability.

Incompatibilities: Store away from strong oxidizing agents and strong bases.[2]

Emergency & Disposal Protocols

Preparedness is key to managing unexpected events safely and effectively.

Spill Response

Evacuate & Alert: Alert personnel in the immediate area and evacuate if the spill is large or
dust is generated.

Protect Yourself: Don appropriate PPE, including respiratory protection and chemical-
resistant gloves.[5]

Containment: Prevent the spill from entering drains.

Cleanup (Solid): Gently sweep or shovel the material into a suitable, labeled, and closed
container for disposal. Avoid actions that generate dust.[2]

Cleanup (Liquid/Solution): Absorb with an inert material (e.g., sand, vermiculite) and place in
a labeled container for disposal.[6]

Decontaminate: Clean the spill area thoroughly with soap and water.

Dispose: Dispose of all contaminated materials (including PPE) as chemical waste.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b031524?utm_src=pdf-body
https://www.benchchem.com/product/b031524?utm_src=pdf-body
https://cbstyle.oss-cn-shanghai.aliyuncs.com/upload2/87b30a33-29cc-4b75-99c0-2ed43edf57c5.pdf
https://cbstyle.oss-cn-shanghai.aliyuncs.com/upload2/87b30a33-29cc-4b75-99c0-2ed43edf57c5.pdf
https://cbstyle.oss-cn-shanghai.aliyuncs.com/upload2/87b30a33-29cc-4b75-99c0-2ed43edf57c5.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7720_1.pdf
https://cbstyle.oss-cn-shanghai.aliyuncs.com/upload2/87b30a33-29cc-4b75-99c0-2ed43edf57c5.pdf
https://www.essedielleenologia.com/wp-content/uploads/2024/06/ERITRITOLO_FOOD_SIC_ENG_2023.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Diagram 2: Spill Response & Decontamination Protocol
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Caption: A workflow for responding to an accidental spill of 2-C-methyl-D-erythritol.
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First Aid Measures

Immediate and correct first aid can significantly mitigate the effects of an exposure.

Table 3: First Aid Quick Reference

Exposure Route Action Source(s)

Move the person to fresh
Inhalation air. If breathing is difficult, [5]
seek medical attention.

Immediately remove
) contaminated clothing. Rinse
Skin Contact o
skin with plenty of water or

shower.

Rinse cautiously with water for
at least 15 minutes. Remove

Eye Contact contact lenses, if present and [6]
easy to do. Continue rinsing

and seek medical attention.

| Ingestion | Do NOT induce vomiting. Rinse mouth with water and have the person drink two
glasses of water. Consult a doctor if feeling unwell. |[5] |

Waste Disposal

Chemical waste disposal is strictly regulated. Never dispose of 2-C-methyl-D-erythritol or its
containers in the standard trash or down the sanitary sewer unless explicitly permitted by your
institution's Environmental Health & Safety (EH&S) office.

o Collect Waste: Place all waste material (spilled substance, contaminated absorbents, used
PPE) into a clearly labeled, sealed, and compatible waste container.

e Consult Regulations: Adhere to all local, state, and federal waste disposal regulations.

e Arrange Pickup: Contact your institution's EH&S department to arrange for proper disposal.

[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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